Sugar acids and derivatives
Sugar acids, a class of organic compounds derived from sugars through the oxidation process, are gaining significant attention in various scientific fields due to their unique properties. These compounds include common examples such as gulonic acid (Gulonolactone) and glucuronic acid, which play crucial roles in biological systems, particularly in detoxification processes via phase II metabolism.
Derivatives of sugar acids further expand their application range. For instance, methyleneglutaric anhydride derivatives are utilized in the synthesis of pharmaceuticals, while other modifications can enhance solubility or stability for specific medical applications. These derivatives also find uses in cosmetics and food additives due to their preservative properties and potential health benefits.
In terms of structural characteristics, sugar acids and their derivatives exhibit distinct functional groups that contribute to their chemical reactivity and biological activities. Their study is essential not only for fundamental research but also for developing new therapeutic agents and improving existing ones.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Salicylic Acid Acyl-b-D-glucuronide | 29315-53-5 | C13H14O9 |
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Disialyllacto-N-tetraose | 61278-38-4 | C48H79N3O37 |
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Threonic Acid | 3909-12-4 | C4H8O5 |
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6'-Sialyllactose Sodium Salt | 157574-76-0 | C23H38NNaO19 |
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L-Glyceric acid (sodium) | 146298-95-5 | C3H5NaO4 |
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Iron;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid;dihydrate | 22830-45-1 | C12H28FeO16 |
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a-D-Glucoheptonic Acid Magnesium Salt | 68475-44-5 | 2[C7H13O8-].Mg+2 |
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Sodium Chondroitin Sulfate A | 39455-18-0 | C13H21NO15S |
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Methyl 2-hydroxy-3-methoxypentanoate | 1849966-14-8 | C7H14O4 |
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(2R)-2-Amino-3-(oxan-2-yl)propanoic acid | 1924093-81-1 | C8H15NO3 |
Related Literature
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